Cas no 132367-97-6 (Tetradecanoic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester)

• Product Name: Tetradecanoic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
• CAS No: 132367-97-6
• MF: C₂₀H₃₅N₃O₄
• MW: 381.509605646133
• CID: 152916
• PubChem ID: 124100
• Update Time: 2025-04-19

Tetradecanoic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
• 2-(2-methyl-5-nitroimidazol-1-yl)ethyl tetradecanoate
• metronidazole myristate
• 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl tetradecanoate
• 132367-97-6
• Tetradecanoic acid, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
• DTXSID60157509

• Inchi： 1S/C20H35N3O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-20(24)27-16-15-22-18(2)21-17-19(22)23(25)26/h17H,3-16H2,1-2H3
• InChI Key： TZVOJNPVLIAXMB-UHFFFAOYSA-N
• SMILES： O(CCN1C(=CN=C1C)[N+](=O)[O-])C(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 381.26295
• Monoisotopic Mass: 381.263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 523.1°Cat760mmHg
• Flash Point: 270.2°C
• Refractive Index: 1.523
• PSA: 87.26